Cas no 89242-38-6 (3-Isoquinolinecarboxylic acid, 1-(2-thienyl)-)

• Product Name: 3-Isoquinolinecarboxylic acid, 1-(2-thienyl)-
• CAS No: 89242-38-6
• MF: C₁₄H₉NO₂S
• MW: 255.291762113571
• CID: 607105
• PubChem ID: 13272395
• Update Time: 2025-04-19

3-Isoquinolinecarboxylic acid, 1-(2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Isoquinolinecarboxylic acid, 1-(2-thienyl)-
• 1-thiophen-2-ylisoquinoline-3-carboxylic acid
• 89242-38-6
• 1-(2-thienyl) isoquinoline 3-carboxylic acid
• ATBODLURBKBOFS-UHFFFAOYSA-N
• SCHEMBL10989480
• 1-(Thiophen-2-yl)isoquinoline-3-carboxylic acid
• DTXSID30533735

• Inchi： 1S/C14H9NO2S/c16-14(17)11-8-9-4-1-2-5-10(9)13(15-11)12-6-3-7-18-12/h1-8H,(H,16,17)
• InChI Key： ATBODLURBKBOFS-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C2C=CC=CC=2C=C(C(=O)O)N=1

Computed Properties

• Exact Mass: 255.03539970g/mol
• Monoisotopic Mass: 255.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 78.4Ų